Cas no 853748-41-1 (6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE)

6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE structure
853748-41-1 structure
Product Name:6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE
CAS No:853748-41-1
MF:C9H8BrN3
MW:238.083920478821
CID:1836914
Update Time:2024-01-03

6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE Chemical and Physical Properties

Names and Identifiers

    • 6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE
    • 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)pyridine
    • 2-bromo-6-(3-methylpyrazol-1-yl)pyridine
    • 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)pyridine (ACI)
    • Inchi: 1S/C9H8BrN3/c1-7-5-6-13(12-7)9-4-2-3-8(10)11-9/h2-6H,1H3
    • InChI Key: LIKBRPBMSLWVFN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(N2C=CC(C)=N2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH59169-1g
6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE
853748-41-1 > 95%
1g
$357.00 2024-04-19
A2B Chem LLC
AH59169-5g
6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE
853748-41-1 > 95%
5g
$1090.00 2024-04-19
A2B Chem LLC
AH59169-25g
6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE
853748-41-1 > 95%
25g
$2757.00 2024-04-19

6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 1,4-Dioxane ;  48 h, reflux
Reference
Palladium-catalyzed coupling of pyrazoles with 2,6-dibromopyridine
Sun, Xiaojiao; et al, Cuihua Xuebao, 2005, 26(3), 173-174

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: 1,4-Dioxane ;  48 h, reflux
Reference
Palladium-catalyzed coupling of pyrazoles with 2,6-dibromopyridine
Sun, Xiaojiao; et al, Cuihua Xuebao, 2005, 26(3), 173-174

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: 1,4-Dioxane ;  48 h, reflux
Reference
Base Effect and Inhibition of Catalytic Activity in Palladium-Catalyzed N-Heteroarylation of Pyrazoles with 2,6-Dibromopyridine
Sun, Xiaojiao; et al, Organometallics, 2005, 24(12), 2959-2963

6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE Raw materials

6-(3-METHYL-1H-PYRAZOL-1-YL)-2-BROMOPYRIDINE Preparation Products

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